N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide

• IUPAC Name: N-(1,3-dimethyl-2,6-dioxopyrimidin-4-yl)-2-iodobenzamide
• InChI: InChI=1S/C13H12IN3O3/c1-16-10(7-11(18)17(2)13(16)20)15-12(19)8-5-3-4-6-9(8)14/h3-7H,1-2H3,(H,15,19)
• InChI Key: ULTUKJAOYGEKTQ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=O)N(C1=O)C)NC(=O)C2=CC=CC=C2I
• Molecular Formula: C13H12IN3O3
• Molecular Weight: 385.16 g/mol

Description

N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide, also known as DIBO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various biomedical fields. DIBO is a highly reactive molecule that can selectively bind to cysteine residues in proteins, making it a valuable tool in the study of protein function and structure.

Mechanism of Action

N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide binds covalently to cysteine residues in proteins, forming a stable thioether bond. This selective binding mechanism allows for the specific labeling and purification of target proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide are largely dependent on its application in scientific research. As a protein labeling and purification tool, N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide has been shown to be highly effective in the study of protein function and structure.

Advantages and Limitations for Lab Experiments

The advantages of using N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide in lab experiments include its high selectivity and reactivity towards cysteine residues in proteins, which allows for specific labeling and purification of target proteins. The limitations of using N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide include its potential toxicity and the need for careful handling and storage.

Future Directions

For the use of N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide in scientific research include the development of new methods for protein labeling and purification, as well as the exploration of its potential applications in drug discovery and development. Additionally, the use of N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide in combination with other labeling and purification techniques may lead to new insights into protein function and structure.

Synthesis Methods

The synthesis of N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide involves the reaction of 2-iodobenzamide with a tetrahydropyrimidinone derivative. The resulting product is a highly reactive molecule that can selectively react with cysteine residues in proteins.

Scientific Research Applications

N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide has been widely used in scientific research as a tool for protein labeling and purification. The selective binding of N-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)-2-iodobenzamide to cysteine residues in proteins allows for the specific labeling and purification of target proteins, which is essential for the study of protein function and structure.